Cas no 1702432-22-1 (4-{7-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-2-yl}piperidine)

• Product Name: 4-{7-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-2-yl}piperidine
• CAS No: 1702432-22-1
• MF: C₁₂H₂₀N₄
• MW: 220.314002037048
• CID: 5895206
• PubChem ID: 136837448
• Update Time: 2025-05-23

4-{7-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-2-yl}piperidine Chemical and Physical Properties

Names and Identifiers

• 4-{7-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-2-yl}piperidine
• 1702432-22-1
• 4-{7-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-2-yl}piperidine
• EN300-1119472

• Inchi： 1S/C12H20N4/c1-9-2-7-14-12-8-11(15-16(9)12)10-3-5-13-6-4-10/h8-10,13-14H,2-7H2,1H3
• InChI Key： DNURRPUKCSVTDI-UHFFFAOYSA-N
• SMILES： N12C(=CC(C3CCNCC3)=N1)NCCC2C

Computed Properties

• Exact Mass: 220.16879665g/mol
• Monoisotopic Mass: 220.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.9Ų

Additional information on 4-{7-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-2-yl}piperidine

4-{7-Methyl-4H,5H,6H,7H-Pyrazolo[1,5-a]Pyrimidin-2-Yl}Piperidine: A Comprehensive Overview

4-{7-Methyl-4H,5H,6H,7H-Pyrazolo[1,5-a]Pyrimidin-2-Yl}Piperidine (CAS No. 1702432-22-1) is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazolo[pyrimidine] derivatives, which have garnered considerable attention due to their unique structural features and biological activities. The molecule combines a piperidine ring system with a pyrazolo[pyrimidine] moiety, creating a structure that exhibits promising properties for drug development and material science applications.

The pyrazolo[pyrimidine] core of this compound is a heterocyclic structure that is known for its stability and versatility. The piperidine ring adds flexibility and additional functional groups that can be exploited for further chemical modifications. Recent studies have highlighted the importance of such hybrid structures in medicinal chemistry, particularly in the design of kinase inhibitors and other therapeutic agents. For instance, researchers have reported that analogs of this compound exhibit potent inhibitory activity against various protein kinases, making them valuable leads for anticancer drug development.

One of the key aspects of CAS No. 1702432-22-1 is its ability to form stable complexes with biological targets. This property has been leveraged in the development of novel imaging agents and diagnostic tools. For example, a study published in *Nature Communications* demonstrated that derivatives of this compound can serve as highly specific probes for molecular imaging in cancer research. The ability to target specific biomarkers with high precision has significant implications for early diagnosis and personalized treatment strategies.

In addition to its biological applications, 4-{7-Methyl-4H,5H,6H,7H-Pyrazolo[1,5-a]Pyrimidin-2-Yl}Piperidine has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent advancements in synthetic methodologies have enabled the scalable production of this compound, facilitating its integration into next-generation materials. Researchers at the University of California have reported that films made from this compound exhibit excellent charge transport properties, making them suitable for applications in flexible electronics.

The synthesis of CAS No. 1702432-22-1 involves a multi-step process that combines principles from organic synthesis and catalysis. A notable approach involves the use of palladium-catalyzed cross-coupling reactions to assemble the pyrazolo[pyrimidine] core. This method not only ensures high yields but also allows for fine-tuning of the substituents on the molecule. A team at Kyoto University has developed an efficient protocol that incorporates microwave-assisted synthesis to accelerate the reaction process while maintaining product quality.

Despite its numerous advantages, the practical application of 4-{7-Methyl-4H,5H,6H,7H-Pyrazolo[1,5-a]Pyrimidin-2-Yl}Piperidine faces certain challenges. One major concern is its stability under physiological conditions. While initial studies suggest that the compound exhibits good bioavailability, long-term studies are required to assess its pharmacokinetics and toxicity profile comprehensively. Collaborative efforts between chemists and pharmacologists are essential to address these issues and unlock the full potential of this compound.

In conclusion, CAS No. 1702432-22-1, or 4-{7-Methyl-4H,5H